Cas no 2172461-35-5 (2-1-cyclopropyl-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-1-cyclopropyl-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2172461-35-5
• MF: C₁₁H₁₄N₄
• MW: 202.255661487579
• CID: 5568552
• PubChem ID: 165597033
• Update Time: 2025-06-23

2-1-cyclopropyl-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2172461-35-5
• 2-[1-cyclopropyl-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]acetonitrile
• EN300-1598944
• 2-1-cyclopropyl-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylacetonitrile

• Inchi： 1S/C11H14N4/c12-6-5-10-11(7-8-1-2-8)15(14-13-10)9-3-4-9/h8-9H,1-5,7H2
• InChI Key： FFNHJPBSKFDGGP-UHFFFAOYSA-N
• SMILES： N1(C(=C(CC#N)N=N1)CC1CC1)C1CC1

Computed Properties

• Exact Mass: 202.121846464g/mol
• Monoisotopic Mass: 202.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 54.5Ų

Additional information on 2-1-cyclopropyl-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylacetonitrile

Compound 2172461-35-5: A Comprehensive Overview

The compound with CAS number 2172461-35-5, known as 2-(cyclopropyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylacetonitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which incorporates a cyclopropyl group, a triazole ring system, and an acetonitrile moiety. These structural features contribute to its intriguing chemical properties and potential applications in drug discovery.

Recent studies have highlighted the importance of cyclopropyl groups in enhancing the bioavailability and pharmacokinetic profiles of various drug candidates. The presence of two such groups in this compound suggests that it may exhibit improved solubility and stability, making it a promising candidate for further exploration in medicinal chemistry. Additionally, the triazole ring system is well-documented for its ability to act as a bioisostere, offering opportunities for modulating biological activity without significantly altering the molecular framework.

The acetonitrile moiety at the 4-position of the triazole ring adds another layer of functionality to this compound. Acetonitriles are known for their ability to participate in hydrogen bonding, which can enhance interactions with biological targets. This feature, combined with the rigid structure provided by the triazole ring, makes this compound an attractive scaffold for designing molecules with specific binding affinities.

From a synthetic perspective, the construction of this compound involves a series of carefully designed reactions. The synthesis typically begins with the preparation of the triazole core, followed by the introduction of the cyclopropyl groups and the acetonitrile substituent. Recent advancements in catalytic asymmetric synthesis have enabled more efficient and selective routes to such complex molecules, further underscoring their potential for large-scale production.

In terms of biological activity, preliminary studies suggest that this compound exhibits moderate inhibitory effects on certain enzyme targets. However, more comprehensive assays are required to fully elucidate its pharmacological profile. Researchers are particularly interested in exploring its potential as a lead compound for developing treatments against various diseases, including cancer and neurodegenerative disorders.

The integration of cutting-edge computational tools has also played a pivotal role in understanding the behavior of this compound at the molecular level. Molecular docking studies have revealed favorable binding interactions with key residues in target proteins, providing valuable insights into its mechanism of action. Furthermore, quantum mechanical calculations have shed light on the electronic properties of the molecule, which are critical for predicting its reactivity and stability under different conditions.

Looking ahead, ongoing research is focused on optimizing the structure of this compound to enhance its potency and selectivity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression from the laboratory to clinical trials. The successful development of this compound could pave the way for a new class of therapeutic agents with unprecedented efficacy and safety profiles.

In conclusion, compound 2172461-35-5 represents a fascinating example of how innovative synthetic strategies and advanced analytical techniques can lead to groundbreaking discoveries in chemical science. As research continues to unfold, this molecule holds immense promise for advancing our understanding of complex biological systems and developing novel therapeutic interventions.